2-((3-Fluoro-4-methylphenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate
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Description
2-((3-Fluoro-4-methylphenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C15H14FNO3S and its molecular weight is 307.34. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
Organotin(IV) complexes, including amino acetate functionalized Schiff base organotin(IV) complexes, have been synthesized and characterized for their cytotoxicity against various human tumor cell lines. These complexes demonstrated significant cytotoxicity, indicating potential applications in anticancer drug development (Basu Baul et al., 2009).
Organic Synthesis and Medicinal Chemistry
The Gewald synthesis of 2-aminothiophenes from aryl alkyl ketones showcases the utility of similar compounds in synthesizing biologically active molecules. This method highlights the potential for generating compounds with varied biological activities, indicating the broad applicability of 2-((3-Fluoro-4-methylphenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate in drug discovery and organic synthesis (Tormyshev et al., 2006).
Antimicrobial Activity
Novel 2-aminothiophene derivatives have been synthesized and evaluated for their antimicrobial activity, demonstrating the potential of thiophene-based compounds in developing new antimicrobial agents. This suggests that structurally related compounds like this compound could also be explored for antimicrobial applications (Prasad et al., 2017).
Material Science and Sensors
Fluorescent "turn-on" sensors for carboxylate anions based on oligothiophene-based derivatives demonstrate the potential of thiophene-containing compounds in sensor applications. The ability to enhance fluorescence upon binding to specific ions or molecules indicates the value of compounds like this compound in developing new sensing materials (Kim & Ahn, 2008).
Properties
IUPAC Name |
[2-(3-fluoro-4-methylanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO3S/c1-9-3-4-11(7-12(9)16)17-13(18)8-20-15(19)14-10(2)5-6-21-14/h3-7H,8H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACNFKUOGSLBQAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)COC(=O)C2=C(C=CS2)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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